Dicobalt diphosphate

• CAS RN: 14640-56-3
• Molecular Formula: Co2O7P2
• Molecular Weight: 291.81 g/mol
• IUPAC Name: cobalt(2+);phosphonato phosphate
• InChI: InChI=1S/2Co.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+2;/p-4
• InChI Key: JECJVZVHLPZRNM-UHFFFAOYSA-J
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Co+2].[Co+2]
• Pictograms: Irritant; Health Hazard; Environmental Hazard
• synonyms: dicobalt diphosphate

Description

Dicobalt diphosphate (Co2P2O7) is a compound that has been widely studied for its potential applications in various scientific fields. It is a highly stable and water-insoluble compound that has attracted the attention of researchers due to its unique properties.

Scientific Research Applications

Dicobalt diphosphate has been studied for its potential applications in various scientific fields, including catalysis, electrochemistry, and biomedicine. In catalysis, this compound has been shown to be an effective catalyst for the oxidation of alcohols and the reduction of nitro compounds. In electrochemistry, this compound has been used as an electrode material for the detection of glucose and hydrogen peroxide. In biomedicine, this compound has been studied for its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of dicobalt diphosphate is not well understood. However, it is believed that it may act as a redox mediator, facilitating electron transfer reactions. It has also been suggested that this compound may induce apoptosis in cancer cells by disrupting mitochondrial function.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo. However, its long-term effects on human health are not well understood. In animal studies, this compound has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Dicobalt diphosphate has several advantages for lab experiments, including its stability, water-insolubility, and ease of synthesis. However, its low solubility can make it difficult to work with in aqueous solutions. Additionally, its potential toxicity requires careful handling and disposal.

Future Directions

There are several future directions for research on dicobalt diphosphate. One potential direction is the development of new synthesis methods that improve the solubility and stability of the compound. Another potential direction is the exploration of its potential applications in biomedicine, including as an anticancer agent. Additionally, further studies are needed to understand its long-term effects on human health.
Conclusion:
This compound is a compound that has attracted the attention of researchers due to its unique properties and potential applications in various scientific fields. While its mechanism of action and long-term effects on human health are not well understood, it has shown promise as a catalyst, electrode material, and potential anticancer agent. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

Dicobalt diphosphate can be synthesized through a variety of methods, including hydrothermal synthesis, sol-gel synthesis, and solid-state synthesis. The hydrothermal method involves the reaction of cobalt nitrate hexahydrate and ammonium hydrogen phosphate in water at high temperature and pressure. The sol-gel method involves the reaction of cobalt chloride and ammonium hydrogen phosphate in an organic solvent followed by drying and calcination. The solid-state method involves the reaction of cobalt oxide and ammonium hydrogen phosphate at high temperature.